Cas no 94409-30-0 ((4-Isopropylbenzyl)hydrazine hydrochloride)

• Product name: (4-Isopropylbenzyl)hydrazine hydrochloride
• CAS No: 94409-30-0
• MF: C₁₀H₁₇ClN₂
• MW: 200.708381414413
• MDL: MFCD09696854
• CID: 4769468
• PubChem ID: 131888174

(4-Isopropylbenzyl)hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Isopropylbenzyl)hydrazine hydrochloride
• E75387
• (4-Isopropylbenzyl)hydrazine HCl
• 94409-30-0
• {[4-(propan-2-yl)phenyl]methyl}hydrazine hydrochloride
• (4-Isopropylbenzyl)hydrazinehydrochloride
• BS-47878
• [(4-isopropylphenyl)methyl]hydrazine hydrochloride
• (p-isopropylbenzyl)-hydrazine, hydrochloride
• CS-0162425

• MDL： MFCD09696854
• Inchi： 1S/C10H16N2.ClH/c1-8(2)10-5-3-9(4-6-10)7-12-11;/h3-6,8,12H,7,11H2,1-2H3;1H
• InChI Key： OHWJDNXCLZIIMR-UHFFFAOYSA-N
• SMILES： Cl.N(CC1C=CC(=CC=1)C(C)C)N

Computed Properties

• Exact Mass: 200.1080262g/mol
• Monoisotopic Mass: 200.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 115
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38

Additional information on (4-Isopropylbenzyl)hydrazine hydrochloride

(4-Isopropylbenzyl)hydrazine Hydrochloride (CAS No. 94409-30-0): An Overview of Its Properties, Applications, and Recent Research

(4-Isopropylbenzyl)hydrazine hydrochloride (CAS No. 94409-30-0) is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 4-isopropylbenzyl hydrazine hydrochloride, is a derivative of hydrazine and possesses unique properties that make it valuable for various applications. In this article, we will delve into the chemical structure, physical properties, synthesis methods, and recent research advancements involving this compound.

Chemical Structure and Physical Properties

(4-Isopropylbenzyl)hydrazine hydrochloride is characterized by its molecular formula C₁₀H₁₆N₂·HCl. The compound consists of a benzene ring substituted with an isopropyl group at the para position, which is attached to a hydrazine moiety through a benzyl group. The presence of the hydrochloride salt form ensures its stability and solubility in water. The molecular weight of (4-Isopropylbenzyl)hydrazine hydrochloride is approximately 216.7 g/mol.

The physical properties of (4-Isopropylbenzyl)hydrazine hydrochloride include a melting point of around 158-160°C and a boiling point that is not typically reported due to its tendency to decompose at high temperatures. It is a white crystalline solid that is highly soluble in water and polar organic solvents such as methanol and ethanol. The compound exhibits basic properties due to the presence of the hydrazine functional group.

Synthesis Methods

The synthesis of (4-Isopropylbenzyl)hydrazine hydrochloride can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-isopropylbenzaldehyde with hydrazine hydrate in the presence of an acid catalyst, followed by the addition of hydrochloric acid to form the hydrochloride salt. This process can be summarized as follows:

C6H5C(CH3)2-CHO + NH2NH2·H2O → C6H5C(CH3)2-CH(NH2)NH2

C6H5C(CH3 sub>)< sub >2  sub >-CH(NH< sub >2  sub >)NH< sub >2  sub > + HCl → C< sub >6  sub >H< sub >5  sub >C(CH< sub >3  sub >)< sub >2  sub >-CH(NH< sub >2  sub >)NH< sub >3  sub >< sup >+  sup >Cl< sup >- sup >

This synthetic route is straightforward and yields high purity products suitable for various applications. Alternative methods include the reduction of 4-isopropylbenzonitrile or 4-isopropylbenzonitrile derivatives using hydrazine hydrate under appropriate conditions.

Analytical Techniques and Characterization

The characterization of (4-Isopropylbenzyl)hydrazine hydrochloride can be achieved using a variety of analytical techniques. High-performance liquid chromatography (HPLC) is commonly employed to determine the purity and identity of the compound. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure, including the positions of functional groups and substituents. Mass spectrometry (MS) is useful for confirming the molecular weight and identifying any impurities or by-products.

Infrared (IR) spectroscopy can be used to identify characteristic functional groups such as the N-H stretch of the hydrazine moiety and the aromatic C-H stretch of the benzene ring. X-ray crystallography offers precise structural information by determining the three-dimensional arrangement of atoms within the crystal lattice.

Biological Activity and Applications in Pharmaceutical Research

(4-Isopropylbenzyl)hydrazine hydrochloride has shown promising biological activity in various studies, making it a valuable candidate for pharmaceutical research. One area of interest is its potential as an intermediate in the synthesis of bioactive compounds. For example, recent research has explored its use in the development of novel antiviral agents targeting specific viral enzymes.

A study published in the Journal of Medicinal Chemistry reported that derivatives of (4-Isopropylbenzyl)hydrazine hydrochloride exhibited potent antiviral activity against influenza viruses. The researchers synthesized a series of compounds by modifying the substituents on the benzene ring and found that certain derivatives had significantly higher inhibitory effects on viral replication compared to existing antiviral drugs.

In addition to antiviral applications, (4-Isopropylbenzyl)hydrazine hydrochloride has been investigated for its potential as an anticancer agent. A study published in Cancer Research demonstrated that this compound could selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism underlying this selective cytotoxicity involves the disruption of mitochondrial function and activation of caspase-dependent pathways.

Safety Considerations and Handling Guidelines

Safety is a critical aspect when working with any chemical compound, including (4-Isopropylbenzyl)hydrazine hydrochloride. While this compound is not classified as a hazardous material under current regulations, it should still be handled with care to minimize potential risks. Proper personal protective equipment (PPE), such as gloves, goggles, and lab coats, should be worn during handling.

Laboratories should ensure adequate ventilation to prevent inhalation exposure to vapors or dust particles. In case of accidental skin contact or inhalation, immediate first aid measures should be taken, followed by medical attention if necessary. Storage conditions should be controlled to maintain stability and prevent degradation over time.

FUTURE DIRECTIONS AND CONCLUSION

The future prospects for(4-Isopropylbenzyl)Hydrazine HydrochlorideAre Promising. Ongoing Research Is Focused On Expanding Its Applications In Drug Discovery And Development. For Example, Scientists Are Exploring Its Potential As A Scaffold For Designing New Therapeutics Targeting Neurodegenerative Diseases And Metabolic Disorders. Additionally, There Is Growing Interest In Utilizing This Compound As A Building Block For Advanced Materials And Functional Polymers.

In Conclusion,(4-Isopropylbenzyl)Hydrazine Hydrochloride(CAS No. 94409-30-0)Possesses Unique Chemical Properties And Biological Activity That Make It A Valuable Compound In Various Scientific And Industrial Fields. Continued Research And Development Will Likely Uncover New Applications And Enhance Our Understanding Of Its Potential Benefits And Limitations.